(3R)-1-(2-Fluoro-4-nitrophenyl)pyrrolidin-3-ol

• CAS RN: 252337-14-7
• Molecular Formula: C10H11FN2O3
• Molecular Weight: 226.20 g/mol
• IUPAC Name: (3R)-1-(2-fluoro-4-nitrophenyl)pyrrolidin-3-ol
• InChI: InChI=1S/C10H11FN2O3/c11-9-5-7(13(15)16)1-2-10(9)12-4-3-8(14)6-12/h1-2,5,8,14H,3-4,6H2/t8-/m1/s1
• InChI Key: QENGWXHQBHRUCG-MRVPVSSYSA-N
• Isomeric SMILES: C1CN(C[C@@H]1O)C2=C(C=C(C=C2)[N+](=O)[O-])F
• Canonical SMILES: C1CN(CC1O)C2=C(C=C(C=C2)[N+](=O)[O-])F

Description

(3R)-1-(2-Fluoro-4-nitrophenyl)pyrrolidin-3-ol is a useful research compound. Its molecular formula is C10H11FN2O3 and its molecular weight is 226.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-pyrrolidinol (1.82 g) and 3,4-difluoronitrobenzene (3.0 g) in dimethylformamide (30 ml) was added potassium carbonate (3.94 g). The mixture was stirred at room temperature overnight and then filtered followed by washing with dichloromethane. The filtrate combined was concentrated under reduced pressure. The residue obtained was chromatographed over a silica gel column eluting with ethyl acetate/hexane with increasing in the content of ethyl acetate (50% to 60%). The appropriate fractions were pooled and concentrated under reduced pressure to give the title compound (4.83 g); 1H NMR (CD3OD, 270 MHz), δ 0.85 (2H, m), 2.25-2.57 (4H, m), 3.26 (1H, m), 5.47 (1H, t, J=8.6 Hz), 6.62 (1H, dd, J=2.4, 14.0 Hz), 6.69 (1H, dd, J=2.4, 8.6 Hz).